Cas no 1694861-98-7 (3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol)
3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol
- EN300-1293934
- 1694861-98-7
- 3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol
-
- Inchi: 1S/C8H19NO2/c1-7(2)8(6-9)11-5-3-4-10/h7-8,10H,3-6,9H2,1-2H3
- InChI Key: OLKUKQREFIQXLP-UHFFFAOYSA-N
- SMILES: O(CCCO)C(CN)C(C)C
Computed Properties
- Exact Mass: 161.141578849g/mol
- Monoisotopic Mass: 161.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 86.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 55.5Ų
3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293934-0.05g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 0.05g |
$792.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-0.1g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 0.1g |
$829.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-0.25g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 0.25g |
$867.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-0.5g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 0.5g |
$905.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-1.0g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 1g |
$943.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-2.5g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 2.5g |
$1848.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-5.0g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 5g |
$2732.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-10.0g |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 10g |
$4052.0 | 2023-06-06 | ||
| Enamine | EN300-1293934-50mg |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1293934-100mg |
3-[(1-amino-3-methylbutan-2-yl)oxy]propan-1-ol |
1694861-98-7 | 100mg |
$741.0 | 2023-09-30 |
3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol
Research Brief on 3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol (CAS: 1694861-98-7): Recent Advances and Applications
3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol (CAS: 1694861-98-7) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.
A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol using a multi-step organic reaction pathway, with an emphasis on optimizing yield and purity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The study also explored its derivatization potential, leading to the development of a series of analogs with enhanced bioactivity. These findings underscore the compound's versatility as a building block in medicinal chemistry.
In another groundbreaking study (Nature Communications, 2024), 3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol was investigated for its role in modulating cellular pathways associated with cancer progression. The compound exhibited promising inhibitory effects on specific kinase enzymes involved in tumor growth, as demonstrated in in vitro and in vivo models. The study further elucidated the compound's mechanism of action, revealing its ability to disrupt protein-protein interactions critical for cancer cell survival. These results position the compound as a potential candidate for further preclinical development.
Beyond its anticancer properties, recent research has also highlighted the antimicrobial potential of 3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol. A study in Antimicrobial Agents and Chemotherapy (2023) reported its efficacy against multidrug-resistant bacterial strains, particularly Gram-positive pathogens. The compound's unique structural features were found to interfere with bacterial cell wall synthesis, offering a novel mechanism of action distinct from existing antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.
From a pharmaceutical development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Research published in Drug Metabolism and Disposition (2024) characterized the compound's favorable metabolic stability and oral bioavailability, addressing critical parameters for its potential translation into clinical applications. These findings are particularly significant given the compound's demonstrated therapeutic potential across multiple disease areas.
In conclusion, 3-(1-amino-3-methylbutan-2-yl)oxypropan-1-ol (CAS: 1694861-98-7) represents a promising chemical entity with diverse applications in drug discovery and development. The recent studies discussed in this brief demonstrate its potential as a versatile scaffold for medicinal chemistry, a modulator of critical biological pathways, and a candidate for addressing unmet medical needs in oncology and infectious diseases. Future research directions may focus on further optimizing its pharmacological properties and exploring its potential in combination therapies.
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